Cas no 121218-37-9 (4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide)

• Product Name: 4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide
• CAS No: 121218-37-9
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 5344147
• Update Time: 2025-06-29

4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2,5-dimethylpyrazol-3-yl)benzamide
• 4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide
• Z223353324

• Inchi： 1S/C12H12ClN3O/c1-8-7-11(16(2)15-8)14-12(17)9-3-5-10(13)6-4-9/h3-7H,1-2H3,(H,14,17)
• InChI Key： MYEAVTGQLWTVFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=CC(C)=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 2.4
• Topological Polar Surface Area: 46.9

Additional information on 4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide

4-Chloro-N-(1,3-Dimethyl-1H-Pyrazol-5-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 121218-37-9, commonly referred to as 4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzamide moiety with a 4-chloro substituent and a 1,3-dimethylpyrazole group. The benzamide core of the molecule serves as a versatile platform for further functionalization, while the pyrazole ring introduces additional electronic and steric properties that enhance its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the potential of 4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide in drug discovery and material science. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The chlorine substituent at the para position of the benzene ring plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for various medicinal chemistry applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The use of dimethylpyrazole as a starting material allows for efficient construction of the heterocyclic core. Recent advancements in catalytic methods have further streamlined the synthesis process, enabling higher yields and improved purity levels. These developments have made 4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide more accessible for large-scale production and industrial applications.

The pharmacological properties of this compound have been extensively studied in preclinical models. It has demonstrated potent inhibitory activity against several key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy. Recent findings indicate that 4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide may act as a selective inhibitor of specific protein kinases, making it a promising candidate for targeted therapies.

From an environmental perspective, the stability and biodegradability of 4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide have been evaluated under various conditions. Studies suggest that it exhibits moderate persistence in aqueous environments but can be effectively degraded under specific microbial conditions. These insights are critical for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 4-chloro-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide (CAS No. 121218-37-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and pharmacology, positions it as a valuable tool in drug discovery and material science. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in addressing pressing challenges in medicine and beyond.